Cas no 1279217-20-7 (2,4,4-Trimethyl-N-((2-(pyrrolidin-1-yl)pyrimidin-5-yl)methyl)pentan-2-amine)

• Product Name: 2,4,4-Trimethyl-N-((2-(pyrrolidin-1-yl)pyrimidin-5-yl)methyl)pentan-2-amine
• CAS No: 1279217-20-7
• MF: C₁₇H₃₀N₄
• MW: 290.446903705597
• CID: 5148909
• Update Time: 2025-06-23

2,4,4-Trimethyl-N-((2-(pyrrolidin-1-yl)pyrimidin-5-yl)methyl)pentan-2-amine Chemical and Physical Properties

Names and Identifiers

• 2,4,4-Trimethyl-N-((2-(pyrrolidin-1-yl)pyrimidin-5-yl)methyl)pentan-2-amine
• SB60261
• (2-Pyrrolidin-1-yl-pyrimidin-5-ylmethyl)-(1,1,3,3-tetramethyl-butyl)-amine

• Inchi： 1S/C17H30N4/c1-16(2,3)13-17(4,5)20-12-14-10-18-15(19-11-14)21-8-6-7-9-21/h10-11,20H,6-9,12-13H2,1-5H3
• InChI Key： WIBXGTMEZANHBH-UHFFFAOYSA-N
• SMILES： N(CC1C=NC(=NC=1)N1CCCC1)C(C)(C)CC(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 307
• XLogP3: 3.2
• Topological Polar Surface Area: 41

Additional information on 2,4,4-Trimethyl-N-((2-(pyrrolidin-1-yl)pyrimidin-5-yl)methyl)pentan-2-amine

Comprehensive Overview of 2,4,4-Trimethyl-N-((2-(pyrrolidin-1-yl)pyrimidin-5-yl)methyl)pentan-2-amine (CAS No. 1279217-20-7)

The compound 2,4,4-Trimethyl-N-((2-(pyrrolidin-1-yl)pyrimidin-5-yl)methyl)pentan-2-amine (CAS No. 1279217-20-7) is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structural features, including a pyrrolidine-substituted pyrimidine core and a branched pentan-2-amine chain, make it a promising candidate for drug discovery and development. Researchers are particularly interested in its potential applications as a kinase inhibitor or receptor modulator, given its ability to interact with biological targets.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by advancements in precision medicine and personalized healthcare. 2,4,4-Trimethyl-N-((2-(pyrrolidin-1-yl)pyrimidin-5-yl)methyl)pentan-2-amine aligns with this trend, as its molecular framework allows for targeted interactions with proteins involved in cellular signaling pathways. This has led to increased searches for terms like "pyrimidine-based drugs" and "pyrrolidine derivatives in medicine," reflecting growing interest in its therapeutic potential.

The synthesis of CAS No. 1279217-20-7 involves multi-step organic reactions, including amination and alkylation processes, to achieve high purity and yield. Its lipophilic properties, attributed to the trimethylpentane moiety, enhance its membrane permeability, a critical factor for bioavailability in drug development. This characteristic has sparked discussions in forums and research papers about "improving drug absorption" and "optimizing pharmacokinetics," highlighting its relevance in modern pharmacology.

From an industrial perspective, 2,4,4-Trimethyl-N-((2-(pyrrolidin-1-yl)pyrimidin-5-yl)methyl)pentan-2-amine is often explored as a building block for more complex molecules. Its versatility has made it a subject of interest in high-throughput screening (HTS) campaigns, where it is tested against various disease targets. The rise of AI-driven drug discovery platforms has further amplified its visibility, with queries like "machine learning in compound optimization" and "computational chemistry tools" frequently associated with its research.

Safety and environmental considerations are also paramount when working with CAS No. 1279217-20-7. While it is not classified as hazardous, proper handling protocols are recommended to ensure workplace safety. Researchers often search for "best practices for handling amine compounds" or "storage conditions for pyrimidine derivatives," underscoring the need for accessible guidelines in laboratory settings.

In summary, 2,4,4-Trimethyl-N-((2-(pyrrolidin-1-yl)pyrimidin-5-yl)methyl)pentan-2-amine represents a compelling area of study at the intersection of medicinal chemistry and molecular biology. Its structural complexity and functional diversity position it as a valuable asset in the quest for next-generation therapeutics. As the scientific community continues to explore its applications, this compound is likely to remain a focal point in discussions about innovative drug design and targeted therapy.